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Compound of Interest

Compound Name: Cyhalothrin-d5

Cat. No.: B12420381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the Cyhalothrin-d5
analytical standard, designed for precise and accurate quantification in research and analytical

laboratories. This document outlines the technical specifications, experimental applications,

and the fundamental role of this isotopically labeled internal standard in modern analytical

workflows.

Core Technical Data
Cyhalothrin-d5 serves as an ideal internal standard for the analysis of cyhalothrin and its

isomers, such as lambda-cyhalothrin, by mass spectrometry. Its physical and chemical

properties closely mirror the unlabeled analyte, ensuring equivalent behavior during sample

preparation and analysis, which is crucial for correcting matrix effects and analyte loss.[1]
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Property Value Source

Chemical Name λ-Cyhalothrin-(phenoxy-d5) [1]

Synonyms λ-Cyhalothrin-d5 [1]

Molecular Formula C₂₃D₅H₁₄ClF₃NO₃ [1]

Molecular Weight 454.88 g/mol [1]

Assay (Purity) ≥98.0% (HPLC) [1]

Isotopic Enrichment 98.7% [2][3]

Format Neat [1]

Storage Temperature 2-8°C [1]

Application
Isotope Dilution Mass

Spectrometry (IDMS)
[1]

Chemical Structures
The structural difference between Cyhalothrin and its deuterated analog is the substitution of

five hydrogen atoms with deuterium on the phenoxy ring.
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Figure 1. Chemical Structures
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Figure 2. Analytical Workflow with Internal Standard
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Figure 3. Principle of Isotope Dilution Mass Spectrometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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